Cas no 827588-09-0 (3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-)
![3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- structure](https://www.kuujia.com/scimg/cas/827588-09-0x500.png)
827588-09-0 structure
Product name:3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-
3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-
- 6-amino-N-(2-piperazin-1-ylethyl)pyridine-3-carboxamide
- 6-Amino-N-[2-(piperazin-1-yl)ethyl]pyridine-3-carboxamide
- DTXSID60729927
- 827588-09-0
- SCHEMBL13403409
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- Inchi: InChI=1S/C12H19N5O/c13-11-2-1-10(9-16-11)12(18)15-5-8-17-6-3-14-4-7-17/h1-2,9,14H,3-8H2,(H2,13,16)(H,15,18)
- InChI Key: FDTCXALUQIXDSF-UHFFFAOYSA-N
- SMILES: C1CN(CCN1)CCNC(=O)C2=CN=C(C=C2)N
Computed Properties
- Exact Mass: 249.15896025g/mol
- Monoisotopic Mass: 249.15896025g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 83.3Ų
- XLogP3: -0.8
3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]- Related Literature
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Mohammad Ziaur Rahman,Kenneth Davey,Shi-Zhang Qiao J. Mater. Chem. A, 2018,6, 1305-1322
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Yukihiro Okada,Masanori Yokozawa,Miwa Akiba,Kazuhiko Oishi,Kyoji O-kawa,Tomohiro Akeboshi,Yasuo Kawamura,Seiichi Inokuma Org. Biomol. Chem., 2003,1, 2506-2511
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Yafei Shen RSC Adv., 2014,4, 49672-49722
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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D. Pihler-Puzović,A. L. Hazel,T. Mullin Soft Matter, 2016,12, 7112-7118
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Jeff E. Prest,Sara J. Baldock,Peter R. Fielden,Nicholas J. Goddard,Bernard J. Treves Brown Analyst, 2002,127, 1413-1419
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Bin Zhao,Feng Chen,Qiwei Huang,Jinlong Zhang Chem. Commun., 2009, 5115-5117
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Lei Wang,Xifu Shang,Yuefeng Hao,Guoyang Wan,Lijun Dong,Degang Huang,Xin Yang,Junying Sun,Qiang Wang,Guochun Zha,Xing Yang RSC Adv., 2019,9, 2892-2905
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9. Atomic/molecular layer deposition and electrochemical performance of dilithium 2-aminoterephthalate†Juho Heiska,Mikko Nisula,Eeva-Leena Rautama,Antti J. Karttunen,Maarit Karppinen Dalton Trans., 2020,49, 1591-1599
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Kazuto Mori,Tetsuya Kodama,Takeshi Baba,Satoshi Obika Org. Biomol. Chem., 2011,9, 5272-5279
827588-09-0 (3-Pyridinecarboxamide, 6-amino-N-[2-(1-piperazinyl)ethyl]-) Related Products
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